Cas no 33420-37-0 (Pyrazine-2,3,5,6-tetracarbonitrile)

Pyrazine-2,3,5,6-tetracarbonitrile structure
33420-37-0 structure
Product Name:Pyrazine-2,3,5,6-tetracarbonitrile
CAS No:33420-37-0
MF:C8N6
MW:180.125799179077
MDL:MFCD00196886
CID:860470
PubChem ID:300186
Update Time:2025-08-05

Pyrazine-2,3,5,6-tetracarbonitrile Chemical and Physical Properties

Names and Identifiers

    • Pyrazine-2,3,5,6-tetracarbonitrile
    • 2,3,5,6-Pyrazinetetracarbonitrile
    • 2,3,5,6‐PYRAZINETETRACARBONITRILE
    • 1,2,4,5-tetracyanopyrazine
    • 2,3,4,5,6-PENTAFLUOROPHENYL4-METHOXYBENZENESULFONATE
    • 2,3,5,6-tetracyano pyrazine
    • Pyrazinetetracarbonitrile
    • tetracyanopyrazine
    • NSC 174509
    • VOHLAVUPSKBRPU-UHFFFAOYSA-N
    • MFCD00196886
    • DTXSID30306163
    • AKOS006345274
    • NSC-174509
    • 33420-37-0
    • CS-0187618
    • D97395
    • NSC174509
    • BS-49399
    • DB-068819
    • 2,3,5,6-Tetracyanopyrazine
    • MDL: MFCD00196886
    • Inchi: 1S/C8N6/c9-1-5-6(2-10)14-8(4-12)7(3-11)13-5
    • InChI Key: VOHLAVUPSKBRPU-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=C(C#N)N=C(C#N)C=1C#N

Computed Properties

  • Exact Mass: 180.01800
  • Monoisotopic Mass: 180.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121A^2
  • XLogP3: 0

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 274-276 ºC
  • Boiling Point: 487.3 °C at 760 mmHg
  • Flash Point: 152.9 °C
  • Refractive Index: 1.62
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 120.94000
  • LogP: -0.03668

Pyrazine-2,3,5,6-tetracarbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazine-2,3,5,6-tetracarbonitrile Pricemore >>

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Pyrazine-2,3,5,6-tetracarbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:33420-37-0)Pyrazine-2,3,5,6-tetracarbonitrile
Order Number:A1016651
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:19
Price ($):210.0/510.0
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Amadis Chemical Company Limited
(CAS:33420-37-0)Pyrazine-2,3,5,6-tetracarbonitrile
A1016651
Purity:99%/99%
Quantity:250mg/1g
Price ($):210.0/510.0
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